Cas no 1172479-44-5 (N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine)

• Product Name: N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine
• CAS No: 1172479-44-5
• MF: C₂₁H₂₃N₅O₂S
• MW: 409.50462269783
• CID: 6263475
• PubChem ID: 44069631
• Update Time: 2025-10-16

N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine
• SR-01000922518
• VU0643307-1
• SR-01000922518-1
• N-(2-methoxy-5-methylphenyl)-4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,3-thiazol-2-amine
• (2-((2-methoxy-5-methylphenyl)amino)thiazol-4-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
• [2-(2-methoxy-5-methylanilino)-1,3-thiazol-4-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• AKOS024508595
• 1172479-44-5
• F5448-0713

• Inchi： 1S/C21H23N5O2S/c1-15-6-7-18(28-2)16(13-15)23-21-24-17(14-29-21)20(27)26-11-9-25(10-12-26)19-5-3-4-8-22-19/h3-8,13-14H,9-12H2,1-2H3,(H,23,24)
• InChI Key： FVXIHRLLEKORRB-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C)C=CC=2OC)=NC(=C1)C(N1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 409.15724617g/mol
• Monoisotopic Mass: 409.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine

Research Briefing on N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine (CAS: 1172479-44-5)

N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine (CAS: 1172479-44-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a thiazole ring, a piperazine moiety, and a pyridine group, has shown promising potential in various therapeutic applications, particularly in oncology and neurological disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis of N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine involves a multi-step process that ensures high purity and yield. Key steps include the formation of the thiazole ring, followed by the introduction of the piperazine and pyridine moieties. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity. These synthetic and analytical efforts are critical for ensuring the reproducibility and scalability of the compound for preclinical and clinical studies.

Recent in vitro and in vivo studies have demonstrated that N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine exhibits potent inhibitory activity against specific kinase targets implicated in cancer progression. For instance, the compound has shown nanomolar affinity for certain receptor tyrosine kinases, leading to the suppression of tumor cell proliferation and induction of apoptosis. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating neurodegenerative diseases, where modulation of kinase activity is a promising therapeutic strategy.

Pharmacokinetic studies have revealed favorable properties of N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine, including good oral bioavailability and a reasonable half-life, which are essential for its development as a therapeutic agent. However, challenges such as metabolic stability and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to optimize its pharmacokinetic and pharmacodynamic profiles while minimizing adverse effects.

In conclusion, N-(2-methoxy-5-methylphenyl)-4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology and neurology. Continued research efforts are warranted to fully elucidate its therapeutic potential, optimize its properties, and advance it through the drug development pipeline. The compound's unique structure and biological activity make it a valuable subject for further investigation, offering new insights into the design of kinase inhibitors and other targeted therapies.